Cas no 154315-70-5 (Ethyl 2-(piperazin-1-yl)nicotinate)

• Product Name: Ethyl 2-(piperazin-1-yl)nicotinate
• CAS No: 154315-70-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 1029098
• PubChem ID: 11615598
• Update Time: 2025-10-29

Ethyl 2-(piperazin-1-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(piperazin-1-yl)nicotinate
• Ethyl 2-(piperazin-1-yl)nicotite
• ethyl 2-piperazin-1-ylpyridine-3-carboxylate
• 2-Piperazin-1-yl-nicotinic acid ethyl ester
• Ethyl 2-(1-piperazinyl)pyridine-3-carboxylate
• DB-014786
• 2-(1-piperazinyl)-3-pyridinecarboxylic acid ethyl ester
• 154315-70-5
• OYJQNNFWBRLZIU-UHFFFAOYSA-N
• DTXSID10469503
• ETHYL 2-(PIPERAZIN-1-YL)PYRIDINE-3-CARBOXYLATE
• AKOS000146264
• SCHEMBL2454645
• ethyl2-(piperazin-1-yl)nicotinate

• MDL： MFCD09739852
• Inchi： 1S/C12H17N3O2/c1-2-17-12(16)10-4-3-5-14-11(10)15-8-6-13-7-9-15/h3-5,13H,2,6-9H2,1H3
• InChI Key： OYJQNNFWBRLZIU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CN=C1N1CCNCC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5Ų

Additional information on Ethyl 2-(piperazin-1-yl)nicotinate

Comprehensive Overview of Ethyl 2-(piperazin-1-yl)nicotinate (CAS No. 154315-70-5): Properties, Applications, and Market Insights

Ethyl 2-(piperazin-1-yl)nicotinate (CAS No. 154315-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a piperazine ring and a nicotinate ester, serves as a crucial intermediate in the synthesis of various bioactive molecules. With the growing demand for novel drug candidates and fine chemicals, understanding the properties and applications of Ethyl 2-(piperazin-1-yl)nicotinate becomes essential for researchers and industry professionals.

The chemical structure of Ethyl 2-(piperazin-1-yl)nicotinate features a pyridine core substituted at the 2-position with a piperazine moiety and an ethyl ester group at the 3-position. This arrangement imparts distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Recent studies highlight its role as a building block for heterocyclic compounds, particularly in medicinal chemistry where such scaffolds are prized for their drug-like characteristics.

In pharmaceutical applications, Ethyl 2-(piperazin-1-yl)nicotinate has emerged as a valuable precursor for CNS-active compounds. The piperazine component is frequently found in molecules targeting neurological receptors, making this compound particularly relevant amid increasing global focus on mental health therapeutics. Researchers are exploring derivatives of this compound for potential applications in addressing contemporary health challenges, aligning with current trends in personalized medicine and targeted drug delivery systems.

The synthesis and optimization of Ethyl 2-(piperazin-1-yl)nicotinate have become topics of interest in green chemistry circles. With sustainability becoming a priority across chemical industries, novel catalytic methods and environmentally benign processes for producing such intermediates are being actively investigated. This aligns with frequent search queries regarding "eco-friendly synthesis of pharmaceutical intermediates" and "sustainable heterocyclic compound production."

From a commercial perspective, the market for Ethyl 2-(piperazin-1-yl)nicotinate reflects broader trends in the fine chemicals sector. The compound's niche applications in drug discovery and material science have maintained steady demand, with procurement inquiries often focusing on "high-purity CAS 154315-70-5 suppliers" and "custom synthesis of nicotinate derivatives." Analytical data from search engines indicates growing interest in its spectroscopic characteristics and chromatographic behavior, particularly among quality control specialists.

Quality specifications for Ethyl 2-(piperazin-1-yl)nicotinate typically emphasize purity levels exceeding 98%, with particular attention to residual solvents and byproducts. This focus on quality control responds to the pharmaceutical industry's stringent requirements and answers common search queries about "analytical methods for piperazine-containing compounds." Advanced characterization techniques including HPLC, NMR, and mass spectrometry are routinely employed to verify the identity and purity of this material.

Storage and handling recommendations for Ethyl 2-(piperazin-1-yl)nicotinate follow standard protocols for sensitive organic compounds. Proper containment under inert atmosphere and protection from moisture are generally advised, addressing frequently asked questions about "stability of nicotinate esters" and "long-term storage of heterocyclic compounds." These practical considerations are particularly relevant for laboratory managers and procurement specialists sourcing this material.

Looking forward, research directions involving Ethyl 2-(piperazin-1-yl)nicotinate are expanding into novel areas. Its potential as a ligand in catalytic systems and as a component in functional materials represents an emerging application space. This development trajectory corresponds with increasing academic and industrial interest in "multifunctional organic building blocks" and "versatile heterocyclic scaffolds," as evidenced by search trend analyses.

The intellectual property landscape surrounding Ethyl 2-(piperazin-1-yl)nicotinate and its derivatives continues to evolve, with patent filings reflecting innovative applications in various technical fields. This aspect responds to common queries about "patented uses of nicotinate derivatives" and "freedom-to-operate for piperazine-containing compounds," particularly from R&D professionals engaged in new product development.

In conclusion, Ethyl 2-(piperazin-1-yl)nicotinate (CAS No. 154315-70-5) represents a compound of substantial scientific and commercial interest. Its unique structural features and versatile applications position it as a valuable asset in pharmaceutical research and specialty chemical synthesis. As the chemical industry continues to evolve toward more sophisticated and targeted molecules, compounds like Ethyl 2-(piperazin-1-yl)nicotinate will undoubtedly play increasingly important roles in addressing current and future scientific challenges.